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Compound of Interest

Compound Name: ALC-0159

Cat. No.: B3025661

Application Notes and Protocols for ALC-0159

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the recommended storage and handling of
ALC-0159, a key lipid excipient in the formulation of lipid nanoparticles (LNPs) for therapeutic
applications, including mRNA vaccines. Adherence to these protocols is crucial for maintaining
the integrity, stability, and performance of ALC-0159.

Product Information

o Chemical Name: 2-[(polyethylene glycol)-2000]-N,N-ditetradecylacetamide[1][2]
e CAS Number: 1849616-42-7[3][4]

o Appearance: White to off-white solid powder[1][5]

» Function: A PEGylated lipid that forms a hydrophilic layer to sterically stabilize lipid
nanoparticles, reduce aggregation, and prolong circulation time.[1][5][6] It is @ component of
the lipid nanoparticle delivery system for some mRNA vaccines.[2][3][7]

Recommended Storage Conditions

Proper storage of ALC-0159 is critical to ensure its long-term stability. The following table
summarizes the recommended storage conditions for ALC-0159 in both solid form and in
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solution.
Storage ) .
Form Duration Recommendations
Temperature
) Long-term (= 4 years) Store in a dry, dark
Solid (Powder) -20°C
[3] place.[4]
0.a°C Short-term (days to Ensure the container
weeks)[4] is tightly sealed.
Aliquot stock solutions
In Solvent -80°C Up to 1 year to prevent repeated
freeze-thaw cycles.[6]
Use fresh, anhydrous
-20°C 1 to 6 months solvents for

dissolution.[6][8][9]

Handling Procedures

ALC-0159 is stable for short periods at room temperature, facilitating shipping.[4] However,
upon receipt, it should be stored at the recommended temperatures.

General Handling

o Follow standard laboratory safety procedures when handling ALC-0159.[10]
o The material is not considered hazardous under normal handling conditions.[10]

e ALC-0159 is not light-sensitive but can be hygroscopic.[11] It is recommended to use fresh,
anhydrous solvents like DMSO when preparing solutions.[6][9]

Preparation of Stock Solutions

For incorporation into lipid nanoparticles, ALC-0159 is typically dissolved in ethanol along with
other lipid components.[1][9]

Protocol for Preparing an Ethanolic Lipid Mixture:
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o Equilibration: Allow the solid ALC-0159 and other lipids to equilibrate to room temperature
before opening the vials to prevent condensation.

» Dissolution: Dissolve each lipid, including ALC-0159, in 200 proof ethanol to the desired
stock concentration (e.g., 10 mg/mL).[1][9]

e Mixing: Combine the individual lipid stock solutions in the desired molar ratios. For example,
the molar ratio of lipids in the BNT162b2 vaccine is ALC-0315:DSPC:Cholesterol:ALC-0159
= 46.3:9.4:42.7:1.6.[1][9]

o Storage of Lipid Mixture: The combined lipid mixture in ethanol can be stored at -20°C for
future use.[1][12]

Experimental Protocols: Lipid Nanoparticle (LNP)
Formulation

ALC-0159 is a critical component for the stability of LNPs. The following is a general protocol
for the formulation of MRNA-loaded LNPs using a lipid mixture containing ALC-0159.

Materials:

e Lipid mixture in ethanol (containing ALC-0159)

« mRNA in an aqueous buffer (e.g., 100 mM sodium acetate, pH 5.0)[9]
 Dialysis buffer (e.g., PBS, pH 7.4)[9]

 Sterile, nuclease-free tubes and solutions

Workflow for LNP Formulation:
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Caption: Workflow for the formulation of lipid nanoparticles.
Detailed Protocol (Pipette Mixing Method):

¢ Solution Preparation: Prepare the lipid mixture in ethanol and the mRNA solution in an acidic
agueous buffer as described. A common ratio of the ethanolic lipid mixture to the aqueous
buffer is 1:3 (v/v).[9]

» Mixing: Rapidly add the ethanolic lipid solution to the agueous mRNA solution while pipetting
up and down for 20-30 seconds.[9] The solution should become turbid, indicating the
formation of LNPs.

 Incubation: Incubate the resulting LNP solution at room temperature for approximately 15
minutes.[9]

» Dialysis: Dialyze the LNP suspension against a neutral buffer, such as PBS (pH 7.4), for at
least 2 hours to remove the ethanol and raise the pH.[9]

« Sterilization: Sterile filter the final LNP formulation through a 0.2 pm filter.[9]
» Storage: Store the formulated LNPs at 4°C.[9]

Alternative Mixing Methods:
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» Vortex Mixing: Similar to pipette mixing, but the aqueous solution is vortexed at a moderate
speed while the lipid solution is added.[9]

» Microfluidic Mixing: For more controlled and reproducible LNP formation, a microfluidic
device can be used to mix the lipid and agueous phases at a controlled flow rate.[9]

Logical Relationship of ALC-0159 in LNP Stability

The inclusion of ALC-0159 in LNP formulations is based on its ability to confer steric stability.
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Caption: Role of ALC-0159 in LNP stabilization.

These guidelines are intended to assist researchers in the proper storage and handling of
ALC-0159 and its use in the formulation of lipid nanopatrticles. For specific applications, further
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optimization of protocols may be necessary. Always refer to the product-specific information
provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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